Cas no 753502-60-2 (1-Bromo-2-chloro-4,5-dimethoxybenzene)

• Product Name: 1-Bromo-2-chloro-4,5-dimethoxybenzene
• CAS No: 753502-60-2
• MF: C₈H₈BrClO₂
• MW: 251.504920959473
• MDL: MFCD11206290
• CID: 2801140
• PubChem ID: 43152911
• Update Time: 2025-05-19

1-Bromo-2-chloro-4,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-4,5-dimethoxybenzene
• 753502-60-2
• 1-BROMO-2-CHLORO-4,5-DIMETHOXY-BENZENE
• DTXSID40655593
• CS-0191801
• EN300-7793357
• DFB50260
• E90463
• MFCD11206290
• DTXCID40606343

• MDL： MFCD11206290
• Inchi： 1S/C8H8BrClO2/c1-11-7-3-5(9)6(10)4-8(7)12-2/h3-4H,1-2H3
• InChI Key： BXXGRXCHOHYKGC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC)OC)Cl

Computed Properties

• Exact Mass: 249.93962g/mol
• Monoisotopic Mass: 249.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-Bromo-2-chloro-4,5-dimethoxybenzene

1-Bromo-2-chloro-4,5-dimethoxybenzene (CAS No. 753502-60-2)

1-Bromo-2-chloro-4,5-dimethoxybenzene is a highly specialized organic compound with the CAS registry number 753502-60-2. This compound is characterized by its unique structure, which includes a bromine atom at position 1, a chlorine atom at position 2, and two methoxy groups at positions 4 and 5 on the benzene ring. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various fields of research and application.

The synthesis of 1-bromo-2-chloro-4,5-dimethoxybenzene involves multi-step organic reactions, often utilizing directing effects to achieve the desired substitution pattern on the benzene ring. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for constructing such complex aromatic systems. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in assembling the bromine and chlorine substituents at specific positions on the ring.

In terms of chemical properties, this compound exhibits notable stability under standard conditions due to the electron-withdrawing effects of the halogens and electron-donating methoxy groups. These substituents also influence the compound's reactivity in various reactions. For example, the methoxy groups can act as activating groups for electrophilic substitution reactions, while the halogens can serve as leaving groups in nucleophilic aromatic substitutions. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in drug discovery programs targeting specific receptor systems.

The application of 1-bromo-2-chloro-4,5-dimethoxybenzene extends beyond traditional organic synthesis. It has been utilized in materials science for designing advanced functional materials with tailored electronic properties. For instance, its ability to form stable aromatic systems makes it a candidate for constructing components in organic electronics, such as semiconductors and conductive polymers. Furthermore, its unique substitution pattern allows for precise control over intermolecular interactions, which is crucial for applications in supramolecular chemistry.

From an environmental perspective, understanding the fate and behavior of 1-bromo-2-chloro-4,5-dimethoxybenzene in natural systems is essential for assessing its potential impact on ecosystems. Recent research has focused on biodegradation pathways and toxicity profiles of such compounds. Studies have shown that under certain microbial conditions, this compound can undergo transformation through hydrolysis or oxidation mechanisms. However, further investigation is required to fully understand its long-term environmental implications.

In conclusion, 1-bromo-2-chloro-4,5-dimethoxybenzene (CAS No. 753502-60-2) stands as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure not only offers opportunities for innovative chemical synthesis but also opens avenues for exploring new materials and bioactive agents. As research continues to uncover its full potential, this compound will undoubtedly play a significant role in advancing both scientific knowledge and practical applications.